Cas no 100107-43-5 (Isoquinolinesulfonamide)
Isoquinolinesulfonamide structure
Product Name:Isoquinolinesulfonamide
CAS No:100107-43-5
MF:C9H8N2O2S
MW:208.237020492554
CID:97632
PubChem ID:10104496
Update Time:2025-04-18
Isoquinolinesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinesulfonamide
- isoquinoline-1-sulfonamide
- AKOS020865238
- 1026410-00-3
- EN300-281767
- SCHEMBL169719
- 100107-43-5
- DTXSID80435654
-
- Inchi: 1S/C9H8N2O2S/c10-14(12,13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H2,10,12,13)
- InChI Key: GZZCYMXZJQCAJU-UHFFFAOYSA-N
- SMILES: S(C1C2C=CC=CC=2C=CN=1)(N)(=O)=O
Computed Properties
- Exact Mass: 208.03074
- Monoisotopic Mass: 208.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 73.05
Isoquinolinesulfonamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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